1-(3-Cyclopentylpropanoyl)-4-(phenylsulfonyl)piperazine

• Molecular Formula: C18H26N2O3S
• Molecular Weight: 350.5 g/mol
• IUPAC Name: 1-[4-(benzenesulfonyl)piperazin-1-yl]-3-cyclopentylpropan-1-one
• InChI: InChI=1S/C18H26N2O3S/c21-18(11-10-16-6-4-5-7-16)19-12-14-20(15-13-19)24(22,23)17-8-2-1-3-9-17/h1-3,8-9,16H,4-7,10-15H2
• InChI Key: LWWNPGFJALRLCR-UHFFFAOYSA-N
• SMILES: C1CCC(C1)CCC(=O)N2CCN(CC2)S(=O)(=O)C3=CC=CC=C3

Description

1-(3-Cyclopentylpropanoyl)-4-(phenylsulfonyl)piperazine is a chemical compound that belongs to the class of piperazine derivatives. It is a potent and selective inhibitor of the serine protease plasma kallikrein, which is involved in the regulation of blood pressure, inflammation, and coagulation. This compound has gained significant attention in recent years due to its potential therapeutic applications in various diseases.

Mechanism of Action

The mechanism of action of 1-(3-Cyclopentylpropanoyl)-4-(phenylsulfonyl)piperazine involves the inhibition of plasma kallikrein, which is involved in the regulation of blood pressure, inflammation, and coagulation. By inhibiting plasma kallikrein, this compound can reduce inflammation, prevent thrombosis, and inhibit fibrosis.
Biochemical and Physiological Effects
Studies have shown that 1-(3-Cyclopentylpropanoyl)-4-(phenylsulfonyl)piperazine can reduce the levels of inflammatory cytokines and chemokines, such as TNF-α, IL-1β, and MCP-1, in various animal models of inflammation. It has also been found to inhibit platelet aggregation and reduce thrombus formation in vitro and in vivo. Additionally, this compound has been shown to inhibit the proliferation and migration of fibroblasts, which are involved in the development of fibrosis.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 1-(3-Cyclopentylpropanoyl)-4-(phenylsulfonyl)piperazine in lab experiments is its high selectivity and potency for plasma kallikrein inhibition. This makes it a valuable tool for studying the role of plasma kallikrein in various physiological and pathological processes. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for the research on 1-(3-Cyclopentylpropanoyl)-4-(phenylsulfonyl)piperazine. One area of interest is its potential therapeutic applications in cardiovascular diseases, such as hypertension, atherosclerosis, and heart failure. Another area of interest is its potential use in the treatment of fibrotic diseases, such as pulmonary fibrosis and liver fibrosis. Additionally, further studies are needed to investigate the long-term safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of 1-(3-Cyclopentylpropanoyl)-4-(phenylsulfonyl)piperazine involves a multi-step process that starts with the reaction of piperazine with 3-cyclopentylpropanoyl chloride to form the intermediate product. This intermediate product is then treated with phenylsulfonyl chloride and triethylamine to obtain the final product.

Scientific Research Applications

1-(3-Cyclopentylpropanoyl)-4-(phenylsulfonyl)piperazine has been extensively studied for its potential therapeutic applications in various diseases. It has been found to have anti-inflammatory, anti-thrombotic, and anti-fibrotic properties.